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Compound of Interest

Compound Name:
1-Hexyl-2,3-dimethylimidazolium

tetrafluoroborate

CAS No.: 384347-21-1

Cat. No.: B1586064

Get Quote

1-Hexyl-2,3-dimethylimidazolium tetrafluoroborate ([HDMIM][BF₄]) is an ionic liquid (IL)

characterized by a low melting point, high thermal stability, and a wide electrochemical window,

making it a valuable solvent and electrolyte in various scientific fields, including

electrochemistry and organic synthesis.[1][2] Ionic liquids are often termed "green solvents"

due to their negligible vapor pressure, which reduces air pollution compared to volatile organic

compounds. However, this single property does not render them harmless. A comprehensive

understanding of their specific hazards, handling requirements, and emergency procedures is

paramount for ensuring laboratory safety. The imidazolium cation and, particularly, the

tetrafluoroborate anion present distinct chemical hazards that demand rigorous safety

protocols.[3]

This guide, prepared from the perspective of a Senior Application Scientist, provides drug

development professionals, researchers, and scientists with a technical, in-depth overview of

the safety considerations for 1-Hexyl-2,3-dimethylimidazolium tetrafluoroborate. We will

move beyond mere compliance, delving into the causality behind safety protocols to foster a

culture of informed and proactive risk management in the laboratory.
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Section 1: Physicochemical and Toxicological
Profile
A foundational element of safe chemical handling is a thorough understanding of the

substance's intrinsic properties and associated hazards. This section outlines the identity,

physicochemical characteristics, and toxicological assessment of [HDMIM][BF₄].

Identity and Physicochemical Properties
Precise identification and knowledge of physical properties are critical for predicting chemical

behavior and establishing appropriate storage and handling conditions.

Property Value Source

CAS Number 658564-43-7 [1]

Molecular Formula C₁₁H₂₁BF₄N₂ [1]

Molecular Weight 284.10 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Density ~1.07 - 1.149 g/mL at 20 °C [1][3][4]

Melting Point ~ -50 °C to -81 °C [1][3]

Boiling Point Decomposes before boiling [1]

Solubility in Water Miscible [1]

Stability

Stable under recommended

storage conditions; moisture

sensitive.

[1][3]

Incompatibilities Strong oxidizing agents. [1][5]

Hazard Identification and Classification
Based on the Globally Harmonized System (GHS), [HDMIM][BF₄] and structurally similar

imidazolium tetrafluoroborates are classified with specific hazards that must be clearly

understood and communicated.[4][6]
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Skin Corrosion/Irritation: Category 2 - Causes skin irritation.[5][6]

Serious Eye Damage/Eye Irritation: Category 2 - Causes serious eye irritation.[5][6]

Specific Target Organ Toxicity (Single Exposure): Category 3 - May cause respiratory

irritation.[5]

The following diagram illustrates the GHS pictograms associated with these hazards, serving

as an immediate visual warning to all users.

GHS Hazard Communication

!
PictogramGHS07: Exclamation Mark

Signal WordWarning

Hazard Statements
H315: Causes skin irri
 H319: Causes serious
 H335: May cause res

Click to download full resolution via product page

Caption: GHS Pictogram and Hazard Statements for [HDMIM][BF₄].

Toxicological Assessment
The toxicological risk of this ionic liquid stems from both its cation and anion components.

While comprehensive toxicological data for this specific molecule is limited, information from

similar compounds and the tetrafluoroborate anion provides crucial insights.[3]

Irritation: Direct contact with the skin or eyes will cause irritation, characterized by redness,

pain, and inflammation.[6] Prolonged or repeated exposure can exacerbate this effect.

Respiratory Tract Irritation: Inhalation of aerosols or mists, which can be generated during

pouring or mixing, may irritate the respiratory system.[5][7]
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Hazards of the Tetrafluoroborate Anion: This is a critical consideration often overlooked. The

tetrafluoroborate anion is stable under normal conditions but can decompose under heat

(e.g., in a fire) or hydrolyze in the presence of strong acids to release hydrogen fluoride (HF).

[3] Exposure to fluoride ions poses a severe and unique threat:

Delayed Tissue Damage: Symptoms of HF burns can be delayed for up to 24 hours.[3]

Systemic Toxicity: Fluoride ions readily penetrate the skin and scavenge calcium from the

blood and tissues. This can lead to severe pain and potentially fatal hypocalcemia (a

critical drop in blood calcium levels), which can cause cardiac arrest.[3]

Expert Insight: The lack of extensive, publicly available toxicological data for many ionic liquids,

including [HDMIM][BF₄], necessitates a conservative approach to safety.[3] Researchers must

operate under the assumption that unknown long-term health effects could exist and prioritize

minimizing exposure through robust engineering controls and PPE.

Section 2: Exposure Control and Personal
Protection
Controlling exposure is the cornerstone of chemical safety. This involves a multi-layered

approach combining engineering controls, administrative procedures, and appropriate personal

protective equipment (PPE).

Engineering Controls
Ventilation: All work with [HDMIM][BF₄] must be conducted in a well-ventilated area.[1] A

certified chemical fume hood is required when pouring, mixing, heating, or performing any

operation that could generate aerosols.[7]

Safety Stations: An eyewash station and safety shower must be readily accessible and in

close proximity to the workstation.[5]

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected based on the specific hazards of the

material.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.chemicalbook.com/msds/1-hexyl-3-methylimidazolium-tetrafluoroborate.htm
https://www.chemicalbook.com/msds/1-hexyl-3-methylimidazolium-tetrafluoroborate.htm
https://www.chemicalbook.com/msds/1-hexyl-3-methylimidazolium-tetrafluoroborate.htm
https://www.chemicalbook.com/msds/1-hexyl-3-methylimidazolium-tetrafluoroborate.htm
https://www.quaternary-ammonium-salt.com/products/imidazolium-ionic-liquids/1-hexyl-2-3-dimethylimidazolium-tetrafluoroborate-cas-384347-21-1.html
https://www.researchgate.net/post/How-do-I-handle-with-ionic-liquids
https://www.fishersci.com/store/msds?partNumber=AAH2754818&productDescription=1-N-HXYL-3-METHLIMIDAZOLIU+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586064?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye and Face Protection: Use safety glasses with side-shields conforming to EN166 (EU) or

NIOSH (US) standards.[3] When there is a risk of splashing, a face shield should be worn in

addition to safety glasses.

Skin Protection:

Gloves: Handle with chemical-resistant gloves (e.g., nitrile, neoprene) that have been

inspected for integrity before use. Use proper glove removal technique to avoid skin

contact.[3] Dispose of contaminated gloves after use.

Lab Coat: A flame-retardant lab coat or chemical-resistant apron must be worn to protect

street clothes and underlying skin.

Respiratory Protection: Not typically required under normal use with adequate engineering

controls. However, if aerosols are generated and engineering controls are insufficient, a

NIOSH-approved respirator with an appropriate cartridge should be used.

The following workflow illustrates the mandatory sequence for donning and doffing PPE to

prevent cross-contamination.
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PPE Donning Sequence

PPE Doffing Sequence

1. Lab Coat

2. Safety Glasses / Goggles

3. Face Shield (if needed)

4. Gloves

Exit Work Area

1. Gloves (using proper technique)

2. Face Shield (if used)

3. Lab Coat

4. Safety Glasses / Goggles

Wash Hands Thoroughly

Start

Enter Work Area

Click to download full resolution via product page

Caption: Standard workflow for donning and doffing Personal Protective Equipment (PPE).
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Hygiene Practices
Wash hands thoroughly with soap and water after handling the chemical and before leaving

the laboratory.[5][8]

Do not eat, drink, or smoke in areas where chemicals are handled or stored.[3][8]

Remove contaminated clothing and wash it before reuse.[8]

Section 3: Standard Operating Procedures (SOPs)
for Handling and Storage
Adherence to established protocols is essential for routine safety and preventing incidents.

General Handling Protocol
Preparation: Before starting, ensure all necessary engineering controls are active (e.g., fume

hood sash is at the appropriate height) and all required PPE is correctly donned. Confirm the

location of the nearest eyewash station, safety shower, and spill kit.

Chemical Transfer: When transferring the liquid, pour slowly and carefully to minimize

splashing and aerosol generation. Use a secondary container to transport the chemical

within the lab.

Inert Atmosphere: For applications requiring anhydrous conditions, handling under an inert

atmosphere (e.g., in a glove box) is recommended due to the material's moisture sensitivity.

[3][7]

Heating: If heating is required, use a controlled heating source such as a heating mantle or a

sand/water bath. Avoid direct flames.

End of Work: After use, ensure the primary container is tightly sealed.[1] Decontaminate the

work area and any equipment used.

Waste Disposal: Dispose of waste materials and contaminated items in a designated,

properly labeled hazardous waste container according to institutional and local regulations.

[5]
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Storage Requirements
Store in a tightly sealed container in a cool, dry, and well-ventilated place.[1]

Keep away from incompatible materials, especially strong oxidizing agents.[5]

Protect from moisture and direct sunlight.[1] Storage under an inert gas like nitrogen or

argon is recommended to maintain purity and prevent moisture absorption.[5]

Section 4: Emergency Response Protocols
Preparedness is key to mitigating the consequences of an accident. All laboratory personnel

must be familiar with these procedures.

First-Aid Measures
The following diagram provides a decision-making framework for immediate first-aid response

upon exposure. In all cases of exposure, seek immediate medical attention and provide the

Safety Data Sheet to the responding medical personnel.
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Skin Contact Eye Contact Inhalation Ingestion

Exposure Occurs

Immediately remove
contaminated clothing.

Immediately flush eyes with
plenty of water for at least 15 min,

lifting upper and lower eyelids.
Move person to fresh air. DO NOT induce vomiting.

Wash skin with plenty of
soap and water for 15 min.

Apply 2.5% calcium
gluconate gel to affected area.

(Specialized HF First Aid)

Seek immediate
medical attention.

Remove contact lenses,
if present and easy to do.

Seek immediate
medical attention.

If not breathing, give
artificial respiration.

Seek immediate
medical attention.

Rinse mouth with water.

Give milk or chewable calcium
carbonate tablets if person is conscious.

Seek immediate
medical attention.

Click to download full resolution via product page

Caption: Decision tree for first-aid response to [HDMIM][BF₄] exposure.

Causality Note: The application of calcium gluconate gel for skin contact and the administration

of milk or calcium carbonate for ingestion are critical, specific interventions designed to bind the

fluoride ion, preventing it from causing systemic toxicity and deep tissue damage.[3]

Accidental Release Measures (Spills)
Evacuate: Evacuate non-essential personnel from the immediate area.

Protect: Ensure you are wearing appropriate PPE, including respiratory protection if the spill

is large or in a poorly ventilated area.

Contain: Prevent the spill from entering drains or waterways.[6]
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Absorb: Soak up the spill with an inert absorbent material such as vermiculite, sand, or earth.

[3] Do not use combustible materials like paper towels to absorb large spills.

Collect: Carefully collect the absorbed material into a suitable, closed, and labeled container

for hazardous waste disposal.[5]

Decontaminate: Clean the spill area thoroughly with soap and water.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,

or carbon dioxide (CO₂).[3][6] These agents are effective at cooling and smothering the fire.

[9]

Unsuitable Extinguishing Media: Do not use a direct water jet, as it may scatter the material

and spread the fire.[6]

Specific Hazards: The material is combustible.[3] Hazardous decomposition products formed

under fire conditions include nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide

(CO₂), and hydrogen fluoride (HF).[3][6]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with hazardous combustion products.[3][10]

Conclusion
1-Hexyl-2,3-dimethylimidazolium tetrafluoroborate is a versatile ionic liquid with significant

potential in scientific research and development. However, its designation as a "green" solvent

due to low volatility must not lead to complacency. It is a chemical that causes significant skin,

eye, and respiratory irritation, with the tetrafluoroborate anion posing a latent but severe risk of

fluoride ion poisoning. By implementing the robust engineering controls, stringent PPE

protocols, and detailed emergency procedures outlined in this guide, researchers can

confidently and safely harness the benefits of this compound while upholding the highest

standards of laboratory safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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